Cas no 2680710-46-5 (tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate)

• Product Name: tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate
• CAS No: 2680710-46-5
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• CID: 5647104
• PubChem ID: 165920126
• Update Time: 2025-06-08

tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate
• 2680710-46-5
• EN300-28276022

• Inchi： 1S/C11H19F2NO2/c1-6-7-11(5,8(12)13)14-9(15)16-10(2,3)4/h6,8H,1,7H2,2-5H3,(H,14,15)
• InChI Key： FYIRJAPOVPPRJO-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC=C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 235.13838517g/mol
• Monoisotopic Mass: 235.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate

tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate (CAS No. 2680710-46-5): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate (CAS No. 2680710-46-5) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of carbamates and is characterized by the presence of a tert-butyl group, a difluoroalkyl moiety, and an alkene functional group. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 1,1-difluoro-2-methylpent-4-en-2-amine with tert-butyl chloroformate under mild conditions. This reaction typically proceeds with high yield and selectivity, making it an attractive method for large-scale production. The difluoroalkyl moiety can be introduced via various methods, including the use of difluoromethylating reagents such as Selectfluor or DAST (diethylaminosulfur trifluoride).

In terms of physical properties, tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate is a colorless liquid with a boiling point that varies depending on the purity and conditions. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). The compound's stability under various conditions has been well-documented, making it suitable for use in both laboratory-scale experiments and industrial processes.

The biological activity of tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate has been a subject of extensive research. Studies have shown that compounds containing difluoroalkyl moieties often exhibit enhanced pharmacological properties compared to their non-fluorinated counterparts. This is attributed to the unique electronic and steric effects introduced by the fluorine atoms. For example, the presence of difluoromethyl groups can improve metabolic stability, enhance lipophilicity, and modulate receptor binding affinity.

In the context of medicinal chemistry, tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate has been utilized as a key intermediate in the synthesis of several drug candidates. One notable application is in the development of novel antiviral agents. Recent studies have demonstrated that compounds derived from this carbamate can effectively inhibit viral replication by targeting specific viral enzymes or pathways. Additionally, the compound has shown promise in the treatment of neurological disorders due to its ability to modulate neurotransmitter systems.

The versatility of tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate extends beyond its use as an intermediate in drug synthesis. It has also found applications in other areas of chemical research. For instance, it can serve as a building block for the preparation of advanced materials with unique properties. The alkene functional group allows for further functionalization through reactions such as hydroboration or epoxidation, opening up new avenues for material design.

In conclusion, tert-butyl N-(1,1-difluoro-2-methylpent-4-en-2-yl)carbamate (CAS No. 2680710-46-5) is a highly valuable compound with a wide range of applications in medicinal chemistry and beyond. Its unique structural features and favorable properties make it an essential component in the development of new drugs and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical science.